Cas no 1804721-72-9 (Methyl 3-amino-4-bromo-5-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-amino-4-bromo-5-(difluoromethyl)pyridine-2-acetate
• CAS No: 1804721-72-9
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4853694
• Update Time: 2025-10-05

Methyl 3-amino-4-bromo-5-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-bromo-5-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-6(15)2-5-8(13)7(10)4(3-14-5)9(11)12/h3,9H,2,13H2,1H3
• InChI Key： DOAZPGKUYOAVHW-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(CC(=O)OC)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-4-bromo-5-(difluoromethyl)pyridine-2-acetate

Methyl 3-amino-4-bromo-5-(difluoromethyl)pyridine-2-acetate: A Comprehensive Overview

The compound Methyl 3-amino-4-bromo-5-(difluoromethyl)pyridine-2-acetate, identified by the CAS number 1804721-72-9, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug design, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted with an amino group at position 3, a bromine atom at position 4, a difluoromethyl group at position 5, and an acetate ester group at position 2. These substituents confer unique electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in the development of new pharmaceutical agents. The presence of an amino group in the molecule suggests potential for hydrogen bonding interactions, which are crucial for bioavailability and target binding in drug molecules. Additionally, the bromine atom introduces electrophilic character to the molecule, enhancing its reactivity in various chemical transformations. The difluoromethyl group adds a layer of fluorine-based electronics, which are known to improve lipophilicity and metabolic stability—key attributes for successful drug candidates. The acetate ester group further modulates the molecule's solubility and bioavailability, making it a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, Friedel-Crafts acylation, and esterification reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, the introduction of the amino group can be achieved via reductive amination or Gabriel synthesis, while the bromination step can be carried out using N-bromosuccinimide (NBS) under radical conditions. The difluoromethyl group can be introduced through nucleophilic substitution using a difluoromethylation agent such as CHF₂Cl or via transition-metal-catalyzed coupling reactions.

The application of Methyl 3-amino-4-bromo-5-(difluoromethyl)pyridine-2-acetate extends beyond pharmaceuticals. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in field-effect transistors (FETs) or light-emitting diodes (LEDs). Recent advancements in materials science have demonstrated that pyridine derivatives can serve as effective electron transport layers due to their high charge carrier mobility and thermal stability. Furthermore, this compound has shown promise as an intermediate in the synthesis of more complex heterocyclic structures, which are essential components in modern agrochemicals.

From a toxicological perspective, understanding the safety profile of this compound is critical before its widespread use. Preliminary studies indicate that the presence of fluorinated groups may influence its biodegradation pathways. However, further research is required to assess its acute and chronic toxicity profiles across different biological systems. Regulatory agencies such as the EPA and WHO have established guidelines for evaluating such compounds to ensure their safe handling and use in industrial settings.

In conclusion, Methyl 3-amino-4-bromo-5-(difluoromethyl)pyridine-2-acetate represents a fascinating example of how structural modifications can enhance the functional properties of organic molecules. With ongoing advancements in synthetic methodologies and computational modeling techniques, this compound holds immense potential for contributing to breakthroughs in drug discovery, materials science, and beyond. Its CAS number 1804721-72-9 serves as a unique identifier that facilitates its identification and tracking across various research domains.